Cas no 2172227-10-8 (5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid
• CAS No: 2172227-10-8
• MF: C₁₃H₁₈BrN₃O₃
• MW: 344.204322338104
• CID: 6119041
• PubChem ID: 165504005
• Update Time: 2025-10-22

5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1456739
• 5-bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid
• 2172227-10-8
• 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C13H18BrN3O3/c1-12(2)6-17(7-13(3,4)20-12)11-15-5-8(14)9(16-11)10(18)19/h5H,6-7H2,1-4H3,(H,18,19)
• InChI Key： YZBPSUBOHYGXMF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N1CC(C)(C)OC(C)(C)C1

Computed Properties

• Exact Mass: 343.05315g/mol
• Monoisotopic Mass: 343.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid

Comprehensive Overview of 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid (CAS No. 2172227-10-8)

5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid (CAS No. 2172227-10-8) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their structural diversity and biological activity. The presence of a bromine substituent and a tetramethylmorpholine moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

The molecular structure of 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid features a pyrimidine core, a six-membered aromatic ring with two nitrogen atoms. This core is functionalized with a carboxylic acid group at the 4-position, which is crucial for further derivatization. The 2,2,6,6-tetramethylmorpholine group at the 2-position introduces steric hindrance, potentially influencing the compound's binding affinity in biological systems. Such structural attributes are frequently explored in fragment-based drug design, a hot topic in modern medicinal chemistry.

In the context of green chemistry, 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid is often discussed for its synthetic versatility. Researchers are investigating eco-friendly protocols for its preparation, such as catalytic bromination and microwave-assisted synthesis, which reduce waste and energy consumption. These methods align with the growing demand for sustainable practices in chemical manufacturing, a subject frequently searched in academic and industrial forums.

The compound's role in peptide coupling reactions is another area of interest. The carboxylic acid functionality allows it to act as a building block for amide bond formation, a fundamental reaction in peptide synthesis. This application is particularly relevant in the development of bioconjugates and proteolysis-targeting chimeras (PROTACs), which are breakthrough technologies in targeted protein degradation. These topics are highly searched in AI-driven research platforms, reflecting their importance in contemporary science.

Analytical characterization of 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists working on structure-activity relationships (SAR).

From a commercial perspective, 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid is available through specialized chemical suppliers, often listed under CAS No. 2172227-10-8. Its pricing and availability are influenced by factors like batch size and custom synthesis requirements, which are common queries in procurement discussions. The compound's niche applications ensure its relevance in high-value chemical markets, though its use is primarily confined to research laboratories.

Future research directions for 5-Bromo-2-(2,2,6,6-tetramethylmorpholin-4-yl)pyrimidine-4-carboxylic acid may explore its utility in covalent inhibitor design or as a scaffold for metal-organic frameworks (MOFs). These areas are gaining traction due to their potential in drug delivery systems and catalysis, respectively. As the scientific community continues to prioritize innovation, this compound is poised to remain a subject of interest in both academic and industrial settings.